2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid

• IUPAC Name: 2-(1-naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid
• InChI: InChI=1S/C15H15NO4S/c17-15(18)8-11-9-16(10-11)21(19,20)14-7-3-5-12-4-1-2-6-13(12)14/h1-7,11H,8-10H2,(H,17,18)
• InChI Key: DZAHKYHGYHXLPF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=CC3=CC=CC=C32)CC(=O)O
• Molecular Formula: C15H15NO4S
• Molecular Weight: 305.4 g/mol

Description

2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid, also known as NSAA, is a chemical compound that has been extensively researched due to its potential applications in various fields of science. It is a sulfonamide derivative that has been found to possess a range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In

Mechanism of Action

The exact mechanism of action of 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid is not fully understood, but it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which play a role in inflammation and pain. By inhibiting COX activity, 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and physiological effects:
2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid has been found to have a range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid has been found to possess antioxidant activity, which may help protect against oxidative stress. Additionally, 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid has been found to have a protective effect on the liver, making it a potential candidate for the treatment of liver diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid has been found to be stable under a range of conditions, making it a reliable tool for laboratory experiments.
However, there are also limitations to the use of 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid in laboratory experiments. One of the main limitations is its low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid has been found to be cytotoxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid. One area of research is the development of 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid-based drugs for the treatment of inflammatory diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid and its biochemical and physiological effects. Finally, the synthesis method of 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid could be further optimized to improve yields and purity, making it an even more valuable tool for scientific research.

Synthesis Methods

The synthesis of 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid involves a multi-step process that begins with the reaction of 1-naphthalenesulfonyl chloride with azetidine-3-amine. The resulting product is then treated with potassium carbonate and acetic anhydride to form the final product, 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid. This method has been optimized to produce high yields of 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid with good purity, making it a reliable and efficient way to synthesize the compound.

Scientific Research Applications

2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid has been extensively studied for its potential applications in various fields of science. In the field of medicine, 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid has been found to exhibit anti-cancer activity, making it a promising compound for the development of cancer therapies.
In the field of chemistry, 2-(1-Naphthalen-1-ylsulfonylazetidin-3-yl)acetic acid has been used as a building block for the synthesis of other compounds. Its unique chemical structure has made it a valuable tool for the development of new drugs and materials.